Cas no 81402-52-0 (3-(Dimethylamino)-3-phenylpropan-1-ol)

3-(Dimethylamino)-3-phenylpropan-1-ol is a versatile organic compound featuring both amino and hydroxyl functional groups, making it a valuable intermediate in synthetic chemistry. Its structure, incorporating a phenyl ring and a dimethylamino group, lends itself to applications in pharmaceuticals, agrochemicals, and specialty chemical synthesis. The compound’s reactivity allows for further functionalization, enabling the production of derivatives with tailored properties. Its balanced polarity and solubility in common organic solvents enhance its utility in multistep synthetic processes. The presence of tertiary amine and primary alcohol groups also facilitates its use in catalysis and ligand design. This compound is particularly useful in fine chemical synthesis due to its structural flexibility and synthetic accessibility.
3-(Dimethylamino)-3-phenylpropan-1-ol structure
81402-52-0 structure
Product name:3-(Dimethylamino)-3-phenylpropan-1-ol
CAS No:81402-52-0
MF:C11H17NO
MW:179.258783102036
MDL:MFCD21603990
CID:2196142
PubChem ID:12520910

3-(Dimethylamino)-3-phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanol, γ-(dimethylamino)-, (±)-
    • 3-(dimethylamino)-3-phenylpropan-1-ol
    • .3-dimethylamino-3-phenyl-propan-1-ol
    • .3-dimethylamino-3-phenylpropanol
    • .3-Dimethylamino-3-phenyl-propanol-(1)
    • .3-N,N-dimethylamino-3-phenylpropanol
    • 3-(dimethylamino)-3-phenylpropanol
    • (S)-3-Dimethylamino-3-phenylpropanol;(3S)-3-(DiMethylaMino)-3-phenyl-1-propanol
    • 81402-52-0
    • SCHEMBL5398515
    • SB44566
    • AKOS022181946
    • 3-(Dimethylamino)-3-phenyl-1-propanol
    • AKOS005216247
    • SY264773
    • MFCD21603990
    • DB-011664
    • 3-(Dimethylamino)-3-phenylpropan-1-ol
    • MDL: MFCD21603990
    • Inchi: InChI=1S/C11H17NO/c1-12(2)11(8-9-13)10-6-4-3-5-7-10/h3-7,11,13H,8-9H2,1-2H3
    • InChI Key: LPTVKPNWVGBWSU-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 179.13100
  • Monoisotopic Mass: 179.131014166Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.5Ų
  • XLogP3: 1.5

Experimental Properties

  • PSA: 23.47000
  • LogP: 1.67170

3-(Dimethylamino)-3-phenylpropan-1-ol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
D462056-10000mg
3-(Dimethylamino)-3-phenylpropan-1-ol
81402-52-0
10g
$442.00 2023-05-18
eNovation Chemicals LLC
Y1194089-5g
3-(Dimethylamino)-3-phenyl-1-propanol
81402-52-0 95%
5g
$760 2025-02-26
TRC
D462056-10g
3-(Dimethylamino)-3-phenylpropan-1-ol
81402-52-0
10g
$ 365.00 2022-06-05
TRC
D462056-25g
3-(Dimethylamino)-3-phenylpropan-1-ol
81402-52-0
25g
$ 830.00 2022-06-05
TRC
D462056-100g
3-(Dimethylamino)-3-phenylpropan-1-ol
81402-52-0
100g
$3267.00 2023-05-18
eNovation Chemicals LLC
Y1194089-5g
3-(Dimethylamino)-3-phenyl-1-propanol
81402-52-0 95%
5g
$760 2025-02-25
TRC
D462056-25000mg
3-(Dimethylamino)-3-phenylpropan-1-ol
81402-52-0
25g
$1005.00 2023-05-18
TRC
D462056-50000mg
3-(Dimethylamino)-3-phenylpropan-1-ol
81402-52-0
50g
$1820.00 2023-05-18
TRC
D462056-50g
3-(Dimethylamino)-3-phenylpropan-1-ol
81402-52-0
50g
$ 1505.00 2022-06-05
eNovation Chemicals LLC
Y1194089-5g
3-(Dimethylamino)-3-phenyl-1-propanol
81402-52-0 95%
5g
$760 2024-07-20

Additional information on 3-(Dimethylamino)-3-phenylpropan-1-ol

3-(Dimethylamino)-3-phenylpropan-1-ol (CAS No. 81402-52-0)

The compound 3-(Dimethylamino)-3-phenylpropan-1-ol, also identified by the CAS registry number CAS No. 81402-52-0, is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound, often abbreviated as DMP, belongs to the class of secondary alcohols and features a unique structure that combines a phenyl group, a dimethylamino group, and a hydroxyl group in a single molecule.

Recent advancements in synthetic chemistry have highlighted the potential of 3-(Dimethylamino)-3-phenylpropan-1-ol as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents. Its structure allows for easy functionalization, making it an ideal starting material for constructing complex molecular frameworks with tailored biological activities.

The synthesis of CAS No. 81402-52-0 typically involves multi-step reactions, including nucleophilic substitutions and reductions, which are optimized to achieve high yields and purity. Researchers have explored various catalytic systems to enhance the efficiency of these reactions, leveraging green chemistry principles to minimize environmental impact.

In terms of applications, 3-(Dimethylamino)-3-phenylpropan-1-ol has shown promise in the field of catalysis, where its ability to act as a chiral ligand has been exploited to induce enantioselectivity in asymmetric reactions. This property is particularly valuable in the synthesis of chiral drugs, where high enantiomeric excess is critical for therapeutic efficacy.

Moreover, recent studies have demonstrated the utility of this compound in polymer chemistry, where it serves as a building block for constructing amphiphilic polymers with potential applications in drug delivery systems and stimuli-responsive materials. Its ability to form hydrogen bonds and engage in π-interactions makes it an attractive candidate for designing materials with tunable physical properties.

The chemical stability and reactivity of CAS No. 81402-52-0 have also been extensively studied under various conditions, providing insights into its behavior during storage and processing. These studies have informed best practices for handling and storing this compound to ensure safety and maintain its integrity.

In conclusion, 3-(Dimethylamino)-3-phenylpropan-1-ol (CAS No. 81402-52-0) is a multifaceted compound with a wide range of applications across different disciplines. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as an essential tool in modern chemical synthesis.

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